Cas no 1261907-20-3 (6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1261907-20-3
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• MDL: MFCD18322245
• CID: 2762644
• PubChem ID: 53228075
• Update Time: 2025-06-08

6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90691608
• 1261907-20-3
• 6-METHYL-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID
• 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322245
• 3'-(Methanesulfonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322245
• Inchi： 1S/C15H14O4S/c1-10-5-3-8-13(14(10)15(16)17)11-6-4-7-12(9-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： SAZQVIKTBFJKNC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC=C(C)C=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 290.06128010Da
• Monoisotopic Mass: 290.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Additional information on 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid

6-Methyl-2-(3-methylsulfonylphenyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261907-20-3, known as 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methyl group at the 6-position and a 3-methylsulfonylphenyl group at the 2-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its role as a promising candidate in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The methylsulfonyl group, also known as the mesyl group, is particularly interesting due to its ability to enhance the bioavailability and stability of the compound. This feature makes it an attractive scaffold for further chemical modifications and drug design.

One of the most notable advancements in the study of this compound involves its use as a building block in the synthesis of more complex molecules. Researchers have employed 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid in multi-step synthesis routes to construct bioactive compounds with enhanced pharmacokinetic profiles. For instance, recent studies have demonstrated its utility in creating analogs that exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases.

In addition to its pharmaceutical applications, 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid has also found relevance in materials science. Its aromatic structure and functional groups make it a suitable candidate for applications in organic electronics and sensors. For example, derivatives of this compound have been explored for their potential use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ability to tune its electronic properties through chemical modifications further enhances its versatility in these applications.

The synthesis of 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid typically involves a combination of coupling reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

From an analytical standpoint, 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, conformational flexibility, and intermolecular interactions. Such detailed characterization is essential for understanding its behavior in various chemical and biological systems.

In conclusion, 6-Methyl-2-(3-methylsulfonylphenyl)benzoic acid stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new facets of this molecule's potential, it is likely to remain a focal point for scientific exploration for years to come.